Cas no 59020-81-4 (2,3-Octanedione, 5-methyl-)

2,3-Octanedione, 5-methyl- structure
2,3-Octanedione, 5-methyl- structure
Product Name:2,3-Octanedione, 5-methyl-
CAS No:59020-81-4
MF:C9H16O2
MW:156.222143173218
CID:340149
PubChem ID:20560355
Update Time:2025-04-19

2,3-Octanedione, 5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Octanedione, 5-methyl-
    • 5-methyloctane-2,3-dione
    • SCHEMBL11326575
    • 59020-81-4
    • DTXSID10608733
    • Inchi: 1S/C9H16O2/c1-4-5-7(2)6-9(11)8(3)10/h7H,4-6H2,1-3H3
    • InChI Key: QEAIKCJSMDKTMW-UHFFFAOYSA-N
    • SMILES: O=C(C(C)=O)CC(C)CCC

Computed Properties

  • Exact Mass: 156.11508
  • Monoisotopic Mass: 156.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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